Cas no 85054-89-3 (2,2-Dimethyl-9-oxodecanoic acid)

• Product Name: 2,2-Dimethyl-9-oxodecanoic acid
• CAS No: 85054-89-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2807150
• PubChem ID: 71406490
• Update Time: 2025-04-21

2,2-Dimethyl-9-oxodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-9-OXODECANOIC ACID
• 85054-89-3
• DTXSID40827096
• 2,2-Dimethyl-9-oxodecanoic acid

• Inchi： 1S/C12H22O3/c1-10(13)8-6-4-5-7-9-12(2,3)11(14)15/h4-9H2,1-3H3,(H,14,15)
• InChI Key： JHYAINWAEDIOSM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCCCCCC(C)=O)=O

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų